2,4-Bis(1,1,2,3,3,3-hexafluoropropoxy)benzenesulfonic acid

• IUPAC Name: 2,4-bis(1,1,2,3,3,3-hexafluoropropoxy)benzenesulfonic acid
• InChI: InChI=1S/C12H6F12O5S/c13-7(9(15,16)17)11(21,22)28-4-1-2-6(30(25,26)27)5(3-4)29-12(23,24)8(14)10(18,19)20/h1-3,7-8H,(H,25,26,27)
• InChI Key: YZRCZEZZOWMPIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC(C(C(F)(F)F)F)(F)F)OC(C(C(F)(F)F)F)(F)F)S(=O)(=O)O
• Molecular Formula: C12H6F12O5S
• Molecular Weight: 490.22 g/mol

Description

2,4-Bis(1,1,2,3,3,3-hexafluoropropoxy)benzenesulfonic acid, also known as BHPS, is an organic compound that is used in various scientific research applications. It has a wide range of applications, including synthesis, reaction mechanisms, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2,4-Bis(1,1,2,3,3,3-hexafluoropropoxy)benzenesulfonic acid is not fully understood. However, it is believed that it acts as an acid in aqueous solutions, forming hydrogen bonds with other molecules. This allows it to act as a catalyst in various reactions, speeding up the reaction rate. Additionally, it is believed to be able to form complexes with other molecules, allowing it to act as a chelating agent.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It has been used as a reagent in the synthesis of various pharmaceuticals, including antibiotics and anti-inflammatory drugs. Additionally, it has been used as a catalyst in the synthesis of polymers for use in biomedical applications. In addition, it has been used in the synthesis of dyes for use in medical imaging.

Advantages and Limitations for Lab Experiments

2,4-Bis(1,1,2,3,3,3-hexafluoropropoxy)benzenesulfonic acid has a number of advantages for use in laboratory experiments. It is relatively inexpensive, and it is easy to synthesize and purify. Additionally, it is highly soluble in aqueous solutions, making it easy to use in reactions. However, it is limited in its ability to act as a catalyst in certain reactions, and it can also be toxic in high concentrations.

Future Directions

The potential future directions of 2,4-Bis(1,1,2,3,3,3-hexafluoropropoxy)benzenesulfonic acid include its use in the synthesis of new pharmaceuticals, polymers, and dyes. Additionally, it could be used as a catalyst in the oxidation of alcohols and aldehydes, as well as in the synthesis of polymers for use in biomedical applications. Furthermore, it could be used in the synthesis of dyes for use in medical imaging. Additionally, it could be used in the synthesis of new materials with unique properties, such as nanomaterials and biomaterials. Finally, it could be used as a reagent in the synthesis of new compounds with unique properties.

Synthesis Methods

2,4-Bis(1,1,2,3,3,3-hexafluoropropoxy)benzenesulfonic acid is synthesized by the reaction of 2,4-difluorobenzenesulfonic acid with 1,1,2,3,3,3-hexafluoropropanol. This reaction is typically conducted in an aqueous medium at a temperature of around 60°C. The product is then purified by recrystallization from methanol or ethanol. The product is a white solid with a melting point of around 170°C.

Scientific Research Applications

2,4-Bis(1,1,2,3,3,3-hexafluoropropoxy)benzenesulfonic acid has a wide range of applications in scientific research. It has been used as a reagent for the synthesis of various organic compounds, including polymers, pharmaceuticals, and dyes. It has also been used as a catalyst for the oxidation of alcohols and aldehydes. Additionally, it has been used in the synthesis of polymers for use in biomedical applications.